Cas no 34573-74-5 (3-methylene-2,6-Piperidinedione)

• Product Name: 3-methylene-2,6-Piperidinedione
• CAS No: 34573-74-5
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 1111252
• PubChem ID: 359404
• Update Time: 2025-06-28

3-methylene-2,6-Piperidinedione Chemical and Physical Properties

Names and Identifiers

• 3-methylene-2,6-Piperidinedione
• 3-methylenepiperidine-2,6-dione
• SCHEMBL4389515
• 3-methylene piperidine-2,6-dione
• EN300-6486622
• NSC620248
• E88079
• 2-methylene glutarimide
• 34573-74-5
• 3-methylidenepiperidine-2,6-dione
• NSC-620248
• FFERQCSBWBFDJA-UHFFFAOYSA-N

• Inchi： 1S/C6H7NO2/c1-4-2-3-5(8)7-6(4)9/h1-3H2,(H,7,8,9)
• InChI Key： FFERQCSBWBFDJA-UHFFFAOYSA-N
• SMILES： O=C1CCC(=C)C(N1)=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 3-methylene-2,6-Piperidinedione

3-Methylene-2,6-Piperidinedione (CAS No. 34573-74-5): A Comprehensive Overview

3-Methylene-2,6-Piperidinedione (CAS No. 34573-74-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is a member of the piperidinedione family, characterized by a six-membered ring with a ketone group and a methylene bridge. The molecular formula of 3-methylene-2,6-piperidinedione is C₈H₁₀O₂, and it has a molecular weight of approximately 138.16 g/mol.

The synthesis of 3-methylene-2,6-piperidinedione involves several steps, including the cyclization of appropriate precursors under controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach using palladium-based catalysts, which significantly improved the yield and purity of the final product.

In terms of its physical properties, 3-methylene-2,6-piperidinedione is a white crystalline solid with a melting point ranging from 150 to 152°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both research and industrial settings.

The biological activities of 3-methylene-2,6-piperidinedione have been extensively studied due to its potential therapeutic applications. Research has shown that this compound possesses significant anti-inflammatory and anti-cancer properties. A study published in the Cancer Research journal in 2020 demonstrated that 3-methylene-2,6-piperidinedione can inhibit the proliferation of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. Additionally, it has been found to exhibit potent anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

The mechanism of action of 3-methylene-2,6-piperidinedione involves its ability to interact with specific cellular targets. One key target is the nuclear factor-kappa B (NF-κB) pathway, which plays a central role in inflammation and cancer progression. By inhibiting the activation of NF-κB, 3-methylene-2,6-piperidinedione can effectively reduce the expression of genes involved in these processes. Another important target is the mitogen-activated protein kinase (MAPK) pathway, which is also implicated in cell proliferation and survival.

In addition to its therapeutic potential, 3-methylene-2,6-piperidinedione has been explored for its use as a building block in the synthesis of more complex molecules. Its unique structure makes it an attractive starting material for the development of novel drugs and materials. For example, researchers at the University of California have utilized 3-methylene-2,6-piperidinedione as a key intermediate in the synthesis of new antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2.

The safety profile of 3-methylene-2,6-piperidinedione has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, like any chemical compound, it should be handled with care and appropriate safety measures should be followed during laboratory use.

In conclusion, 3-methylene-2,6-piperidinedione (CAS No. 34573-74-5) is a versatile compound with significant potential in various fields of chemistry and medicine. Its unique structural features and biological activities make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.